Cas no 2229337-26-0 (tert-butyl 3-(1-cyano-1-methylethyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(1-cyano-1-methylethyl)morpholine-4-carboxylate
• CAS No: 2229337-26-0
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 6240835
• PubChem ID: 165523382
• Update Time: 2025-06-15

tert-butyl 3-(1-cyano-1-methylethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-cyano-1-methylethyl)morpholine-4-carboxylate
• 2229337-26-0
• EN300-1900969

• Inchi： 1S/C13H22N2O3/c1-12(2,3)18-11(16)15-6-7-17-8-10(15)13(4,5)9-14/h10H,6-8H2,1-5H3
• InChI Key： PWCSLXXBKNOXFE-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C(C#N)(C)C

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on tert-butyl 3-(1-cyano-1-methylethyl)morpholine-4-carboxylate

Research Brief on tert-Butyl 3-(1-cyano-1-methylethyl)morpholine-4-carboxylate (CAS: 2229337-26-0)

In recent years, the compound tert-butyl 3-(1-cyano-1-methylethyl)morpholine-4-carboxylate (CAS: 2229337-26-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine backbone and cyano-substituted tert-butyl group, has shown promising potential as a key intermediate in the synthesis of novel bioactive compounds. Its structural features make it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of tert-butyl 3-(1-cyano-1-methylethyl)morpholine-4-carboxylate in the preparation of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers employed a multi-step synthetic route to derivatize the morpholine core, yielding a library of compounds with enhanced binding affinity for specific PPI targets. The study highlighted the compound's versatility as a building block for medicinal chemistry applications.

Another significant development involves the use of this compound in the synthesis of PROTACs (Proteolysis Targeting Chimeras), as reported in ACS Chemical Biology (2024). The researchers utilized tert-butyl 3-(1-cyano-1-methylethyl)morpholine-4-carboxylate as a linker moiety to connect E3 ligase ligands with target protein binders. The resulting PROTACs demonstrated improved pharmacokinetic properties and enhanced target degradation efficiency in cellular models of cancer.

From a mechanistic perspective, computational studies have revealed that the cyano group in tert-butyl 3-(1-cyano-1-methylethyl)morpholine-4-carboxylate contributes to its favorable binding interactions with various biological targets. Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2023) showed that this compound can adopt multiple conformations, allowing it to interact with diverse protein binding sites. This flexibility makes it particularly valuable for fragment-based drug design approaches.

The pharmaceutical industry has also taken notice of this compound's potential. Several patent applications filed in 2023-2024 describe its use in the development of next-generation therapeutics for inflammatory diseases and oncology indications. One notable application involves its incorporation into novel JAK/STAT pathway inhibitors, where the morpholine scaffold provides optimal spatial orientation for target engagement while maintaining favorable drug-like properties.

Looking forward, researchers are exploring the potential of tert-butyl 3-(1-cyano-1-methylethyl)morpholine-4-carboxylate in emerging areas such as targeted protein degradation and covalent inhibitor design. Its unique combination of chemical stability and reactivity makes it particularly suitable for these advanced therapeutic modalities. Ongoing studies are investigating its utility in the development of bifunctional molecules for precision medicine applications.

In conclusion, tert-butyl 3-(1-cyano-1-methylethyl)morpholine-4-carboxylate (CAS: 2229337-26-0) represents a versatile and valuable chemical entity in modern drug discovery. Its applications span multiple therapeutic areas and technological approaches, from traditional small-molecule inhibitors to cutting-edge targeted degradation strategies. As research continues to uncover new applications for this scaffold, it is likely to remain an important tool in the medicinal chemist's arsenal for years to come.